Cas no 626-95-9 (1,4-Pentanediol)

1,4-Pentanediol Properties

Names and Identifiers

• 1,4-Pentanediol
• pentane-1,4-diol
• 4-methyl-1,4-butanediol
• ethanol,n-propanol
• GLOBUAZSRIOKLN-UHFFFAOYSA
• GLOBUAZSRIOKLN-UHFFFAOYSA-N
• 1,4 pentanediol
• GLOBUAZSRIOKLN-UHFFFAOYSA-
• ST24048884
• InChI=1/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
• AS-30506
• EN300-172378
• CS-0154051
• AI3-08028
• DTXSID20870727
• 1,4-dihydroxypentane
• 1,4-Pentanediol, 99%
• SCHEMBL50388
• SY239899
• NS00043471
• 626-95-9
• MFCD00004560
• AKOS024462638
• 1,4-Dihydroxy-1-methylbutane; 1,4-Dihydroxypentane; 2,5-Pentanediol; 4-Hydroxy-1-pentanol
• EINECS 210-973-5
• +Expand

• MDL： MFCD00004560
• InChIKey： GLOBUAZSRIOKLN-UHFFFAOYSA-N
• Inchi： 1S/C5H12O2/c1-5(7)3-2-4-6/h5-7H,2-4H2,1H3
• SMILES： O([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 104.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 104.084
• Heavy Atom Count: 7
• Complexity: 37.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 0.13970
• PSA: 40.46000
• Refractive Index: n20/D 1.447(lit.)
• Boiling Point: 72-73 °C/0.03 mmHg(lit.)
• Melting Point: 50.86°C (estimate)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Density: 0.986 g/mL at 25 °C(lit.)

Related Categories

• Other Chemical Reagents